Cas no 1806368-02-4 (4,5-Difluoro-2-iodopyridine)

• Product Name: 4,5-Difluoro-2-iodopyridine
• CAS No: 1806368-02-4
• MF: C₅H₂F₂IN
• MW: 240.977360248566
• CID: 4904884
• Update Time: 2025-06-09

4,5-Difluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-iodopyridine

• Inchi： 1S/C5H2F2IN/c6-3-1-5(8)9-2-4(3)7/h1-2H
• InChI Key： VQLGQZPGSCMBKJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CN=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Difluoro-2-iodopyridine

Comprehensive Overview of 4,5-Difluoro-2-iodopyridine (CAS No. 1806368-02-4): Properties, Applications, and Industry Insights

4,5-Difluoro-2-iodopyridine (CAS No. 1806368-02-4) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both fluorine and iodine atoms in its molecular framework enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. Researchers frequently search for "4,5-Difluoro-2-iodopyridine synthesis" or "CAS 1806368-02-4 applications," reflecting its growing importance in synthetic chemistry.

One of the key advantages of 4,5-Difluoro-2-iodopyridine lies in its role as a building block for heterocyclic compounds. Its electron-deficient pyridine ring facilitates nucleophilic substitutions, while the iodo substituent serves as a versatile handle for further functionalization. Recent trends in drug discovery emphasize the use of fluorinated pyridines to improve metabolic stability and bioavailability, aligning with the demand for "fluorinated drug intermediates" in the pharmaceutical industry.

From an industrial perspective, CAS 1806368-02-4 is often discussed in the context of "high-value chemical intermediates" and "custom synthesis services." Companies specializing in fine chemicals highlight its utility in producing targeted bioactive molecules, particularly in oncology and CNS drug development. The compound’s stability under standard storage conditions (typically 2–8°C in inert atmospheres) further enhances its appeal for large-scale applications.

Environmental and regulatory considerations are also critical when working with 4,5-Difluoro-2-iodopyridine. While it is not classified as hazardous under current guidelines, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended. Searches like "safe handling of iodopyridines" or "fluoropyridine stability" reflect user concerns about workplace safety and compound degradation.

Innovations in catalytic C-H activation have further expanded the utility of 4,5-Difluoro-2-iodopyridine, enabling more sustainable synthetic routes. This aligns with the broader industry shift toward "green chemistry" and "atom-efficient reactions." Researchers are increasingly exploring its use in photo-redox catalysis and late-stage functionalization, topics frequently queried in academic databases.

In summary, 4,5-Difluoro-2-iodopyridine (CAS No. 1806368-02-4) represents a pivotal compound in modern synthetic chemistry, bridging gaps between medicinal chemistry, material science, and process optimization. Its dual functionality as a halogenated scaffold and fluorinated moiety ensures its relevance in cutting-edge research and industrial applications.